Cas no 1461708-96-2 (4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline
• CAS No: 1461708-96-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 4601101
• PubChem ID: 75466424
• Update Time: 2025-10-24

4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline
• 4-(1-METHYL-1,2,4-TRIAZOL-3-YL)ANILINE

• Inchi： 1S/C9H10N4/c1-13-6-11-9(12-13)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3
• InChI Key： IXSGNFQPJQSJJS-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(C2C=CC(=CC=2)N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1
• Topological Polar Surface Area: 56.7

Additional information on 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline

Research Briefing on 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline (CAS: 1461708-96-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline (CAS: 1461708-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a 1,2,4-triazole ring linked to an aniline moiety, makes it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders.

One of the most promising applications of 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline is in the development of kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often resistant to conventional therapies. This finding opens new avenues for the treatment of EGFR-driven cancers.

In addition to its role in kinase inhibition, 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline has shown potential in antimicrobial applications. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as novel antibacterial agents. The researchers synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Several derivatives displayed significant antibacterial activity, with minimal cytotoxicity to human cells, suggesting their potential as safe and effective antimicrobial agents.

The pharmacokinetic properties of 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline and its derivatives have also been investigated. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs. The results indicated favorable oral bioavailability and metabolic stability, making them suitable candidates for further drug development. However, challenges such as optimizing solubility and reducing off-target effects remain areas of active research.

In conclusion, 4-(1-methyl-1H-1,2,4-triazol-3-yl)aniline (CAS: 1461708-96-2) represents a promising compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in other therapeutic areas.